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Compound of Interest

Compound Name: 4-(4-Butylphenylazo)phenol

Cat. No.: B1272269 Get Quote

CAS Number: 2496-21-1 Synonyms: 4-Butyl-4'-hydroxyazobenzene, 4-[(4-

Butylphenyl)diazenyl]phenol

This technical guide provides a comprehensive overview of 4-(4-Butylphenylazo)phenol, a
chemical compound with applications in various scientific and industrial fields. The document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its properties, synthesis, safety, and potential applications.

Physicochemical Properties
4-(4-Butylphenylazo)phenol is an organic compound characterized by an azo group linking a

butyl-substituted phenyl ring to a phenol.[1] This structure imparts distinct chromogenic

properties to the molecule.[1] The butyl group increases its hydrophobic nature, affecting its

solubility and interactions with other substances.[1]
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Property Value Source(s)

Molecular Formula C₁₆H₁₈N₂O [1][2]

Molecular Weight 254.33 g/mol [1][2]

Physical State

Solid, appearing as a light

yellow to amber to dark green

powder or crystal.

[1][3]

Melting Point 77.0 to 82.0 °C [3]

Solubility Soluble in Acetone.

Purity
Typically available at >98.0%

(GC).
[3]

Synthesis Protocol
The synthesis of 4-(4-Butylphenylazo)phenol typically follows a standard azo coupling

reaction. This process involves two main stages: the diazotization of an aromatic amine

followed by coupling with a coupling agent, in this case, phenol. While a specific experimental

protocol for this exact compound is not detailed in the provided search results, a general and

representative procedure based on the synthesis of similar azo compounds, such as 4-

phenylazophenol, can be described.[4]

Experimental Protocol: Azo Coupling Synthesis

Diazotization of 4-Butylaniline:

Dissolve 4-butylaniline in an acidic solution, typically hydrochloric acid or sulfuric acid,

cooled to a low temperature (0-5 °C) in an ice bath.

Slowly add a solution of sodium nitrite (NaNO₂) dissolved in water to the 4-butylaniline

solution. The temperature must be strictly maintained below 5 °C to prevent the

decomposition of the diazonium salt.

The completion of the diazotization reaction can be checked using starch-iodide paper,

which will turn blue in the presence of excess nitrous acid.
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Coupling with Phenol:

In a separate vessel, dissolve phenol in an alkaline solution, such as sodium hydroxide, to

form sodium phenoxide. This solution should also be cooled.

Slowly add the previously prepared cold diazonium salt solution to the alkaline phenol

solution with constant stirring.

The coupling reaction occurs, leading to the formation of the 4-(4-Butylphenylazo)phenol
precipitate. The pH of the solution is critical and should be maintained in the alkaline range

to facilitate the reaction.

Isolation and Purification:

The resulting solid product is collected by filtration.

The crude product is then washed with water to remove any unreacted salts and other

water-soluble impurities.

Further purification can be achieved by recrystallization from a suitable solvent, such as

ethanol or acetone, to obtain a product of high purity.
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General Synthesis of 4-(4-Butylphenylazo)phenol

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Purification

4-Butylaniline

4-Butylbenzenediazonium Chloride

 0-5 °C 

Sodium Nitrite (NaNO₂) + Acid (HCl)

4-(4-Butylphenylazo)phenol (Crude Product)

 Alkaline conditions 

Phenol + Base (NaOH)

Filtration & Washing

Recrystallization

Pure 4-(4-Butylphenylazo)phenol

Click to download full resolution via product page

Caption: General synthesis pathway for 4-(4-Butylphenylazo)phenol.

Toxicological and Safety Information
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The toxicological profile for 4-(4-Butylphenylazo)phenol is not well-established. According to

one safety data sheet, it is not classified as a hazardous substance or mixture.[5] However,

data for structurally related azo compounds and phenols suggest that caution should be

exercised. For instance, some azo compounds are suspected of causing genetic defects, and

phenols can be toxic and corrosive.[6]

Safety and Handling Precautions:

Engineering Controls: Use in a well-ventilated area, preferably under a chemical fume hood.

[5] Install safety showers and eye wash stations in the vicinity.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[7]

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved particulate respirator.

Hygiene Measures: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in

the work area.

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention if you feel unwell.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.

[5][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If irritation persists, get medical attention.[5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[5][7]
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Safety & Handling Workflow

Personal Protective Equipment (PPE) Engineering Controls

Emergency Procedures

Handling Chemical

Eye Protection Gloves & Lab Coat Fume Hood / Ventilation

Administer First Aid

 On Exposure 

Respiratory Protection (if needed)

Control & Clean Spill

 On Spill 

Eyewash & Safety Shower

Safe Completion

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response.

Applications and Uses
The unique properties of 4-(4-Butylphenylazo)phenol make it a compound of interest in

several fields:

Dyes and Pigments: The azo group is a strong chromophore, giving the compound a vibrant

color.[1] This makes it suitable for use in the manufacturing of dyes and pigments.[1]

Materials Science: It can be used in the development of functional materials. Its chromogenic

properties could be exploited in materials that change color in response to external stimuli.[1]

Sensors: The potential for color change makes it a candidate for use in chemical sensors.
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Liquid Crystals: Azo compounds are known to form liquid crystals, and the molecular

structure of 4-(4-Butylphenylazo)phenol is consistent with that of some liquid crystal

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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